3-(4-Bromophenyl)oxane-3-carbonitrile

• Molecular Formula: C12H12BrNO
• Molecular Weight: 266.13 g/mol
• IUPAC Name: 3-(4-bromophenyl)oxane-3-carbonitrile
• InChI: InChI=1S/C12H12BrNO/c13-11-4-2-10(3-5-11)12(8-14)6-1-7-15-9-12/h2-5H,1,6-7,9H2
• InChI Key: OFWXDGMOWXPNOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C#N)C2=CC=C(C=C2)Br

Description

3-(4-Bromophenyl)oxane-3-carbonitrile is a chemical compound with the molecular formula C₁₂H₁₂BrNO and a molecular weight of 266.13 g/mol . It is primarily used in research and development settings, particularly in the fields of chemistry and pharmaceuticals .

Preparation Methods

The synthesis of 3-(4-Bromophenyl)oxane-3-carbonitrile involves several steps. One common method includes the reaction of 4-bromobenzaldehyde with a suitable oxane derivative under specific conditions to form the desired product . The reaction typically requires a catalyst and is conducted under controlled temperature and pressure to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

3-(4-Bromophenyl)oxane-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxane derivatives.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced oxane compounds.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

3-(4-Bromophenyl)oxane-3-carbonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reference standard in analytical chemistry.

Biology: The compound is utilized in biochemical assays to study enzyme interactions and protein binding.

Medicine: Research involving this compound includes the development of potential therapeutic agents for various diseases.

Industry: It is employed in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)oxane-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the modulation of biochemical pathways . The exact pathways and targets depend on the context of its application, whether in biochemical assays or therapeutic research .

Comparison with Similar Compounds

3-(4-Bromophenyl)oxane-3-carbonitrile can be compared with other similar compounds, such as:

3-(4-Chlorophenyl)oxane-3-carbonitrile: This compound has a chlorine atom instead of bromine, which may result in different reactivity and biological activity.

3-(4-Fluorophenyl)oxane-3-carbonitrile: The presence of a fluorine atom can influence the compound’s stability and interaction with molecular targets.

3-(4-Methylphenyl)oxane-3-carbonitrile: The methyl group can affect the compound’s solubility and overall chemical properties.

Each of these compounds has unique characteristics that make them suitable for specific applications, highlighting the versatility of the oxane-3-carbonitrile scaffold .